N-cyclopentyl-7-methoxy-1-benzoxepine-4-carboxamide
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Overview
Description
“N-cyclopentyl-7-methoxy-1-benzoxepine-4-carboxamide” is a complex organic compound. It contains a benzoxepine ring, which is a type of oxepine. Oxepines are seven-membered heterocyclic compounds containing one oxygen atom . The “N-cyclopentyl” part refers to a cyclopentyl group attached to the molecule via a nitrogen atom .
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the benzoxepine ring, possibly through a cyclization reaction . The cyclopentyl group could be introduced through a substitution reaction involving a cyclopentylamine .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the benzoxepine ring, with a methoxy group at the 7-position and a carboxamide group at the 4-position . The cyclopentyl group would be attached to the nitrogen of the carboxamide group .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. The benzoxepine ring could potentially undergo electrophilic aromatic substitution reactions . The carboxamide group could participate in hydrolysis reactions under acidic or basic conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of the benzoxepine ring could contribute to its aromaticity and stability . The carboxamide group could influence its polarity and solubility .Mechanism of Action
Target of Action
N-cyclopentyl-7-methoxy-1-benzoxepine-4-carboxamide is a derivative of the benzazepine family . Benzazepines are known to interact with various targets, including GABA receptors , sodium channels , and squalene synthase . .
Mode of Action
The mode of action of benzazepines involves acting as a positive allosteric modulator . They increase the total conduction of chloride ions across the neuronal cell membrane, leading to a decrease in neuronal activity . It’s plausible that this compound might have a similar mode of action, but specific studies are needed to confirm this.
Biochemical Pathways
Benzazepines are known to interfere with several biochemical pathways. For instance, they can block sodium channels and inhibit squalene synthase , which is crucial for cholesterol synthesis.
Pharmacokinetics
Benzazepines, in general, are known for their diverse pharmacokinetic properties . These properties, including absorption, distribution, metabolism, and excretion (ADME), can significantly impact the bioavailability of the compound.
Result of Action
Benzazepines are known to decrease neuronal activity , which can lead to sedative effects. They also have potential therapeutic applications in treating cardiovascular diseases, rheumatoid arthritis, diabetic retinopathy, osteoporosis, and acute renal failure .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially affect the action of benzazepines .
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-cyclopentyl-7-methoxy-1-benzoxepine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO3/c1-20-15-6-7-16-13(11-15)10-12(8-9-21-16)17(19)18-14-4-2-3-5-14/h6-11,14H,2-5H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMZZZTILFGITHZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)OC=CC(=C2)C(=O)NC3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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